2-{methyl[4-(methylthio)benzyl]amino}-1-phenylethanol

• IUPAC Name: 2-[methyl-[(4-methylsulfanylphenyl)methyl]amino]-1-phenylethanol
• InChI: InChI=1S/C17H21NOS/c1-18(12-14-8-10-16(20-2)11-9-14)13-17(19)15-6-4-3-5-7-15/h3-11,17,19H,12-13H2,1-2H3
• InChI Key: RBIIRMRDFYETDX-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)SC)CC(C2=CC=CC=C2)O
• Molecular Formula: C17H21NOS
• Molecular Weight: 287.4 g/mol

Description

2-{methyl[4-(methylthio)benzyl]amino}-1-phenylethanol, also known as MMB-FUBINACA, is a synthetic cannabinoid compound that has gained significant attention in the scientific community due to its potential applications in medical research.

Mechanism of Action

2-{methyl[4-(methylthio)benzyl]amino}-1-phenylethanol acts as a full agonist of the CB1 and CB2 receptors, which are located in the central nervous system and peripheral tissues, respectively. It binds to these receptors and activates them, leading to the modulation of various physiological processes. The exact mechanism of action is still being studied, but it is believed to involve the activation of intracellular signaling pathways and the modulation of ion channels.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the modulation of pain, appetite, and mood. It has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{methyl[4-(methylthio)benzyl]amino}-1-phenylethanol in lab experiments is its potency and selectivity for the CB1 and CB2 receptors. This allows for the precise modulation of these receptors and the study of their effects on various physiological processes. However, one limitation is the potential for off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 2-{methyl[4-(methylthio)benzyl]amino}-1-phenylethanol, including the development of new therapies for various diseases, the study of its effects on the endocannabinoid system, and the investigation of its potential for abuse and addiction. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

2-{methyl[4-(methylthio)benzyl]amino}-1-phenylethanol is synthesized through a multi-step process involving the reaction of 4-(methylthio)benzyl chloride with 2-amino-1-phenylethanol, followed by the addition of a methyl group to the amino group using dimethylsulfate. The resulting compound is then purified through column chromatography to obtain pure this compound.

Scientific Research Applications

2-{methyl[4-(methylthio)benzyl]amino}-1-phenylethanol has been used in various scientific research applications, including the study of the endocannabinoid system and the development of new therapies for various diseases. It has been shown to be a potent agonist of the CB1 and CB2 receptors, which are involved in the regulation of various physiological processes, including pain, appetite, and mood.